2-(4-fluorophenoxy)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]acetamide
• InChI: InChI=1S/C19H23FN2O2S/c20-16-3-5-17(6-4-16)24-14-19(23)21-12-15-7-9-22(10-8-15)13-18-2-1-11-25-18/h1-6,11,15H,7-10,12-14H2,(H,21,23)
• InChI Key: KJQYLQAMKIEGFV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)COC2=CC=C(C=C2)F)CC3=CC=CS3
• Molecular Formula: C19H23FN2O2S
• Molecular Weight: 362.5 g/mol

Description

2-(4-fluorophenoxy)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide, also known as FPTQ, is a synthetic compound that has been studied for its potential therapeutic properties. This compound has been shown to have a unique mechanism of action, making it an interesting candidate for further research.

Mechanism of Action

2-(4-fluorophenoxy)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide's mechanism of action involves the inhibition of several key enzymes and proteins involved in cell growth and survival. One of these targets is the protein kinase B (AKT) pathway, which is involved in the regulation of cell survival and proliferation. 2-(4-fluorophenoxy)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide has been shown to inhibit AKT, leading to the induction of apoptosis in cancer cells. 2-(4-fluorophenoxy)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide has also been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine. This inhibition may contribute to 2-(4-fluorophenoxy)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide's neuroprotective effects.
Biochemical and physiological effects:
2-(4-fluorophenoxy)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide has been shown to have several biochemical and physiological effects in vitro and in vivo. In cancer cells, 2-(4-fluorophenoxy)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide has been shown to induce apoptosis, inhibit cell proliferation, and decrease the expression of several key proteins involved in cell growth and survival. In animal models of Alzheimer's and Parkinson's disease, 2-(4-fluorophenoxy)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide has been shown to improve cognitive function and motor coordination, potentially through its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-fluorophenoxy)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide in lab experiments is its unique mechanism of action, which may make it a useful tool for studying cell growth and survival pathways. However, one limitation of using 2-(4-fluorophenoxy)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 2-(4-fluorophenoxy)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide. One area of interest is the development of 2-(4-fluorophenoxy)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide derivatives with improved potency and selectivity. Another area of interest is the investigation of 2-(4-fluorophenoxy)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide's potential use in combination with other therapeutic agents, such as chemotherapy drugs. Additionally, further studies are needed to better understand 2-(4-fluorophenoxy)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide's mechanism of action and potential therapeutic applications in various diseases.

Synthesis Methods

The synthesis of 2-(4-fluorophenoxy)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide involves several steps, including the reaction of 4-fluorophenol with 1-bromo-2-chloroethane to form 2-(4-fluorophenoxy)ethyl bromide. This intermediate is then reacted with N-(1-(thiophen-2-ylmethyl)piperidin-4-yl)methanamine to form 2-(4-fluorophenoxy)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide.

Scientific Research Applications

2-(4-fluorophenoxy)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, 2-(4-fluorophenoxy)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide has been shown to inhibit the growth of tumor cells by inducing apoptosis, or programmed cell death. In Alzheimer's and Parkinson's disease research, 2-(4-fluorophenoxy)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide has been shown to have neuroprotective effects, potentially slowing the progression of these diseases.